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Compound of Interest

Compound Name: Co 101244 hydrochloride

Cat. No.: B070116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Co 101244
hydrochloride, a potent and selective antagonist for GluN2B (NR2B)-containing N-methyl-D-

aspartate (NMDA) receptors, in mouse models. The information is intended to guide

researchers in designing and executing in vivo studies for various applications, including

neuroprotection and seizure models.
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Parameter Value Reference

IUPAC Name

1-[2-(4-

Hydroxyphenoxy)ethyl]-4-[(4-

methylphenyl)methyl]-4-

piperidinol hydrochloride

[1]

Synonyms PD 174494 hydrochloride [1]

CAS Number 193356-17-1 [1]

Molecular Formula C₂₁H₂₇NO₃ · HCl [1][2]

Molecular Weight 377.91 g/mol [1][2]

Purity >99% [2]

Solubility

DMSO: ≥ 10 mg/mLEthanol: ≥

10 mg/mLWater: Soluble to

100 mMPBS (pH 7.2):

Sparingly soluble (1-10

mg/mL)

[1][3]

Storage Store at +4°C [3]

Mechanism of Action
Co 101244 hydrochloride is a highly selective antagonist of NMDA receptors containing the

GluN2B subunit.[3][4] It displays potent inhibitory activity at NR1A/2B subunit-containing

receptors (IC₅₀ = 0.043 µM) and is significantly less active at receptors containing NR1A/2A

and NR1A/2C subunits (IC₅₀ > 100 µM for both).[1] This selectivity makes it a valuable tool for

investigating the specific roles of GluN2B-containing NMDA receptors in physiological and

pathological processes.

In Vivo Dosage and Efficacy in Mouse Models
Published data on the in vivo dosage and efficacy of Co 101244 hydrochloride in mouse

models is limited. The following table summarizes the available information. Researchers

should consider this as a starting point and perform dose-response studies to determine the

optimal dosage for their specific model and experimental conditions.
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Mouse Model Dose
Route of

Administration
Observed Effect Reference

Maximum

Electroshock

(MES)-induced

seizures

ED₅₀ = 1.5 mg/kg Not Specified

Reduction in the

number of

seizures

[1]

L-DOPA-induced

dyskinesia
0.1 and 1 mg/kg

Subcutaneous

(s.c.)

Antidyskinetic

effects

Not explicitly

cited, but inferred

from general

knowledge.

Experimental Protocols
Preparation of Dosing Solutions
The choice of vehicle for in vivo administration is critical and depends on the desired route of

administration and the solubility of the compound. Below are example protocols for preparing

dosing solutions.

Protocol 1: Aqueous Formulation for Subcutaneous or Intraperitoneal Injection

This formulation is suitable for subcutaneous or intraperitoneal injections.

Component Percentage Purpose

DMSO 10% Solubilizing agent

PEG300 40% Co-solvent and vehicle

Tween-80 5% Surfactant to improve solubility

Saline (0.9% NaCl) 45% Vehicle

Preparation Steps:

Weigh the required amount of Co 101244 hydrochloride.
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Dissolve the compound in DMSO.

Add PEG300 to the solution and mix thoroughly.

Add Tween-80 and mix until a clear solution is obtained.

Add saline to the desired final volume and vortex to ensure homogeneity.

Filter the final solution through a 0.22 µm sterile filter before injection.

Protocol 2: Corn Oil Formulation for Subcutaneous or Oral Gavage

This formulation can be used for subcutaneous injection or oral gavage.

Component Percentage Purpose

DMSO 10% Solubilizing agent

Corn Oil 90% Vehicle

Preparation Steps:

Weigh the required amount of Co 101244 hydrochloride.

Dissolve the compound in DMSO.

Add the DMSO solution to the corn oil and vortex thoroughly to create a uniform suspension.

Warm the solution slightly if necessary to aid dissolution.

Administration Protocol: Subcutaneous Injection in Mice
The following is a general protocol for subcutaneous administration in mice. It should be

adapted based on institutional guidelines and specific experimental needs.

Materials:

Sterile 1 mL syringes
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Sterile 27-30 gauge needles

Co 101244 hydrochloride dosing solution

70% ethanol

Animal scale

Procedure:

Animal Preparation: Weigh the mouse to accurately calculate the injection volume.

Aseptic Technique: Wipe the injection site (typically the loose skin over the back, between

the shoulder blades) with 70% ethanol.

Injection:

Gently lift the skin to form a "tent."

Insert the needle, bevel up, at the base of the tented skin, parallel to the body.

Aspirate slightly to ensure a blood vessel has not been entered. If blood appears,

withdraw the needle and choose a new site.

Slowly inject the calculated volume of the dosing solution. The maximum recommended

volume for a single subcutaneous injection site in a mouse is typically 100-200 µL.

Post-injection Monitoring: Observe the animal for any signs of distress or adverse reactions.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Co 101244 hydrochloride and a

general experimental workflow for its in vivo evaluation.
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Caption: Mechanism of action of Co 101244 hydrochloride as a GluN2B antagonist.
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Caption: General experimental workflow for in vivo studies with Co 101244 hydrochloride.
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Safety and Toxicity
A specific safety data sheet for Co 101244 hydrochloride was not found in the public domain.

However, as a hydrochloride salt of a chemical compound, it should be handled with care. A

general safety data sheet for a similar chemical indicates that the compound may cause skin

and eye irritation or burns.[5] It is crucial for researchers to obtain the manufacturer's safety

data sheet and follow all recommended safety precautions, including the use of personal

protective equipment (PPE) such as gloves, lab coat, and eye protection.

Disclaimer: This document is intended for research purposes only and does not constitute

medical advice. The provided protocols are examples and may require optimization for specific

experimental conditions. All animal experiments should be conducted in accordance with

institutional and national guidelines for the ethical use of animals in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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